N-(3-fluorophenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H14FN3O2S2/c1-23-14-7-5-11(6-8-14)16-20-17(25-21-16)24-10-15(22)19-13-4-2-3-12(18)9-13/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: LYPHTWULXAGFDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NSC(=N2)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H14FN3O2S2
• Molecular Weight: 375.4 g/mol

Description

This compound is a thiadiazole derivative. Thiadiazoles are heterocyclic compounds containing a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. They are known for their diverse biological activities and are used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiadiazole ring, possibly through a cyclization reaction, followed by the introduction of the phenyl and methoxyphenyl groups. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecule contains a thiadiazole ring, which is a five-membered ring with two nitrogen atoms and one sulfur atom. It also has phenyl and methoxyphenyl groups attached to it. The presence of these groups could influence the molecule’s reactivity and properties.

Chemical Reactions Analysis

Thiadiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, and reductions. The specific reactions that this molecule would undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the thiadiazole ring could make the compound more polar, while the phenyl and methoxyphenyl groups could contribute to its lipophilicity.

Scientific Research Applications

Anticancer Potential

Anti-Inflammatory Activity

Antioxidant Properties

Antimicrobial Activity

Neuroprotective Effects

Organic Synthesis and Medicinal Chemistry

ACS Publications. “Combinatorial Science: Synthesis and Screening of Large Libraries of Compounds.” PDF

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many thiadiazole derivatives have biological activity and are used in medicinal chemistry. They can interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken.

Future Directions

The future research directions for this compound could include exploring its potential uses in medicinal chemistry, studying its reactivity under various conditions, and developing new synthetic routes to produce it.